Cas no 828918-24-7 (2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine)

• Product Name: 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine
• CAS No: 828918-24-7
• MF: C₄₁H₃₉N₃O₂
• MW: 605.767270326614
• CID: 1083183
• PubChem ID: 11204228
• Update Time: 2025-05-25

2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine
• (4R)-2-[6-[(4R)-5,5-diphenyl-4-propan-2-yl-4H-1,3-oxazol-2-yl]pyridin-2-yl]-5,5-diphenyl-4-propan-2-yl-4H-1,3-oxazole
• 2,6-Bis[(4R)-4,5-dihydro-4-(1-Methylethyl)-5,5-diphenyl-2-oxazolyl]-pyridine
• 2,6-Bis[(4R)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolyl]pyridine (ACI)
• DB-364402
• CS-0145103
• 2,6-bis[(4R)-5,5-diphenyl-4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]pyridine
• BS-49476
• 2,6-BIS[(4R)-4-ISOPROPYL-5,5-DIPHENYL-4H-1,3-OXAZOL-2-YL]PYRIDINE
• E81813
• 2,6-BIS[(4R)-4,5-DIHYDRO-4-(1-METHYLETHYL)-5,5-DIPHENYL-2-OXAZOLYL]PYRIDINE
• 828918-24-7

• Inchi： 1S/C41H39N3O2/c1-28(2)36-40(30-18-9-5-10-19-30,31-20-11-6-12-21-31)45-38(43-36)34-26-17-27-35(42-34)39-44-37(29(3)4)41(46-39,32-22-13-7-14-23-32)33-24-15-8-16-25-33/h5-29,36-37H,1-4H3/t36-,37-/m1/s1
• InChI Key： VUJKULRKYWRJLV-FZNHDDJXSA-N
• SMILES： C([C@H]1N=C(C2C=CC=C(C3=N[C@H](C(C)C)C(C4C=CC=CC=4)(C4C=CC=CC=4)O3)N=2)OC1(C1C=CC=CC=1)C1C=CC=CC=1)(C)C

Computed Properties

• Exact Mass: 605.30422750g/mol
• Monoisotopic Mass: 605.30422750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 739.3 °C at 760 mmHg
• Flash Point: 400.9 °C

2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine

Comprehensive Overview of 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine (CAS No. 828918-24-7)

2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine (CAS No. 828918-24-7) is a highly specialized chiral ligand widely utilized in asymmetric catalysis and pharmaceutical research. This compound belongs to the class of oxazoline-based ligands, which are renowned for their ability to induce enantioselectivity in organic transformations. The (R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazole moieties in this ligand provide exceptional steric and electronic control, making it a valuable tool for chemists working on stereoselective synthesis and catalyst design.

The growing demand for enantiopure compounds in the pharmaceutical and agrochemical industries has driven significant interest in ligands like 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine. Researchers often search for "chiral ligands for asymmetric catalysis" or "oxazoline ligands applications", reflecting the compound's relevance in modern synthetic chemistry. Its unique structure, featuring a central pyridine ring flanked by two oxazoline units, enables it to coordinate with various transition metals, such as palladium, rhodium, and iridium, to form highly active catalytic systems.

One of the most frequently asked questions in the field is: "How does 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine improve enantioselectivity?" The answer lies in the ligand's ability to create a well-defined chiral environment around the metal center, which influences the reaction pathway to favor the formation of one enantiomer over another. This property is particularly valuable in the synthesis of active pharmaceutical ingredients (APIs), where enantiomeric purity is critical for efficacy and safety.

In recent years, the compound has also gained attention in the context of sustainable chemistry and green synthesis. As industries strive to reduce waste and improve atom economy, ligands like 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine are being explored for their potential to enable more efficient and environmentally friendly catalytic processes. Searches for "green asymmetric catalysis" and "sustainable chiral ligands" highlight this trend.

The synthesis of 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine typically involves the condensation of 2,6-pyridinedicarbonyl chloride with (R)-4-isopropyl-5,5-diphenyl-2-amino-2-oxazoline under controlled conditions. The process requires careful optimization to achieve high yields and purity, as impurities can significantly affect the ligand's performance in catalytic applications. Researchers often inquire about "synthetic routes for oxazoline ligands" or "purification methods for chiral ligands", underscoring the technical challenges associated with its preparation.

Beyond its applications in catalysis, 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine has also been investigated for its potential in material science and supramolecular chemistry. Its rigid, aromatic structure and ability to form stable metal complexes make it a candidate for designing molecular sensors and functional materials. This versatility has led to increased interest in queries such as "oxazoline ligands in material science" and "chiral ligands for supramolecular assemblies".

In summary, 2,6-Bis((R)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine (CAS No. 828918-24-7) is a multifaceted chiral ligand with broad applications in asymmetric catalysis, pharmaceutical synthesis, and material science. Its unique structural features and ability to impart high enantioselectivity make it a subject of ongoing research and development. As the demand for enantioselective processes and sustainable chemistry continues to grow, this compound is poised to remain a key player in the field of synthetic chemistry.